![molecular formula C20H24FNO2 B1223817 N-[2-(4-tert-butylphenoxy)ethyl]-2-(4-fluorophenyl)acetamide](/img/structure/B1223817.png)
N-[2-(4-tert-butylphenoxy)ethyl]-2-(4-fluorophenyl)acetamide
Overview
Description
N-[2-(4-tert-butylphenoxy)ethyl]-2-(4-fluorophenyl)acetamide is a member of acetamides.
Scientific Research Applications
Synthesis and Pharmacological Assessment
- A study by Rani et al. (2016) explored the synthesis of novel acetamide derivatives, including compounds similar to N-[2-(4-tert-butylphenoxy)ethyl]-2-(4-fluorophenyl)acetamide, for potential cytotoxic, anti-inflammatory, analgesic, and antipyretic applications. These compounds exhibited activities comparable to standard drugs (Rani, Pal, Hegde, & Hashim, 2016).
Chemoselective Acetylation for Drug Synthesis
- Research by Magadum and Yadav (2018) focused on the chemoselective monoacetylation of 2-aminophenol to N-(2-hydroxyphenyl)acetamide, an intermediate in the synthesis of antimalarial drugs. This study highlights the use of specific acetamide derivatives in the context of drug synthesis (Magadum & Yadav, 2018).
Anticancer, Anti-Inflammatory, and Analgesic Activities
- A 2014 study by Rani et al. reported on the development of new 2-(substituted phenoxy) acetamide derivatives as potential anticancer, anti-inflammatory, and analgesic agents. One compound, N-(1-(4-chlorophenyl)ethyl)-2-(4-nitrophenoxy)acetamide, showed promise as a therapeutic agent (Rani, Pal, Hegde, & Hashim, 2014).
Herbicidal Activity
- Wu et al. (2011) synthesized novel N-(2-fluoro-5-(3-methyl-2,6-dioxo-4-(trifluoromethyl)-2,3-dihydropyrimidin-1(6H)-yl)phenyl)-2-phenoxy)acetamides, demonstrating significant herbicidal activities against dicotyledonous weeds (Wu, Sun, Huang, Mo, Wang, Li, Ren, Hu, He, & Yin, 2011).
properties
Product Name |
N-[2-(4-tert-butylphenoxy)ethyl]-2-(4-fluorophenyl)acetamide |
|---|---|
Molecular Formula |
C20H24FNO2 |
Molecular Weight |
329.4 g/mol |
IUPAC Name |
N-[2-(4-tert-butylphenoxy)ethyl]-2-(4-fluorophenyl)acetamide |
InChI |
InChI=1S/C20H24FNO2/c1-20(2,3)16-6-10-18(11-7-16)24-13-12-22-19(23)14-15-4-8-17(21)9-5-15/h4-11H,12-14H2,1-3H3,(H,22,23) |
InChI Key |
AMWLWLVDKVXLFK-UHFFFAOYSA-N |
SMILES |
CC(C)(C)C1=CC=C(C=C1)OCCNC(=O)CC2=CC=C(C=C2)F |
Canonical SMILES |
CC(C)(C)C1=CC=C(C=C1)OCCNC(=O)CC2=CC=C(C=C2)F |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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